Cas no 2228557-38-6 (1-{4-(oxiran-2-yl)methylphenyl}pyrrolidine)

• Product Name: 1-{4-(oxiran-2-yl)methylphenyl}pyrrolidine
• CAS No: 2228557-38-6
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6597770
• PubChem ID: 165682436
• Update Time: 2025-05-21

1-{4-(oxiran-2-yl)methylphenyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-{4-(oxiran-2-yl)methylphenyl}pyrrolidine
• 1-{4-[(oxiran-2-yl)methyl]phenyl}pyrrolidine
• 2228557-38-6
• EN300-1786675

• Inchi： 1S/C13H17NO/c1-2-8-14(7-1)12-5-3-11(4-6-12)9-13-10-15-13/h3-6,13H,1-2,7-10H2
• InChI Key： XXDVLCDKAKDHDU-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=CC(=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 15.8Ų

Additional information on 1-{4-(oxiran-2-yl)methylphenyl}pyrrolidine

1-{4-(oxiran-2-yl)methylphenyl}pyrrolidine: A Comprehensive Overview

The compound CAS No 2228557-38-6, commonly referred to as 1-{4-(oxiran-2-yl)methylphenyl}pyrrolidine, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its versatile structure, which combines the properties of a pyrrolidine ring and an oxirane (epoxide) group. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in the application of this compound.

1-{4-(oxiran-2-yl)methylphenyl}pyrrolidine is characterized by its bicyclic structure, where a pyrrolidine ring is connected to a phenyl group substituted with an oxirane moiety. The presence of the epoxide group introduces reactivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of advanced materials and bioactive compounds. For instance, researchers have explored its potential as a precursor for synthesizing complex polycyclic structures with applications in drug discovery.

The synthesis of CAS No 2228557-38-6 involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. This is followed by the introduction of the phenyl group and subsequent epoxidation to form the oxirane moiety. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These developments underscore the compound's growing importance in sustainable chemical manufacturing.

In terms of applications, 1-{4-(oxiran-2-yl)methylphenyl}pyrrolidine has shown promise in the pharmaceutical industry as a building block for bioactive molecules. Its ability to participate in various types of chemical reactions, such as nucleophilic attacks on the epoxide group, makes it a versatile starting material for drug development. Additionally, its unique structure has been leveraged in the creation of advanced materials, including polymers and coatings with enhanced mechanical properties.

Recent research has also focused on understanding the biological activity of this compound. Studies have demonstrated that it exhibits moderate anti-inflammatory and antioxidant properties, suggesting potential therapeutic applications. Furthermore, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for producing enantiomerically pure compounds—a critical requirement in modern drug design.

The structural versatility of CAS No 2228557-38-6 has also made it a valuable tool in academic research. Chemists have utilized its structure to investigate fundamental aspects of organic chemistry, such as stereochemical outcomes and reaction mechanisms involving epoxide groups. These studies contribute to our broader understanding of organic reactivity and guide the design of new synthetic pathways.

In conclusion, 1-{4-(oxiran-2-yl)methylphenyl}pyrrolidine, or CAS No 2228557-38-6, stands out as a multifaceted compound with wide-ranging applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within these fields. As research continues to uncover new potentials for this compound, its role in driving scientific progress is expected to grow significantly.